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Compound of Interest

Compound Name: Cyanomethyl formate

Cat. No.: B125958

Cyanomethyl Formate: A Comprehensive
Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanomethyl formate (CsHsNO3) is a reactive organic compound primarily utilized as an
efficient formylating agent in organic synthesis.[1][2] Its ability to introduce a formyl group (-
CHO) under mild conditions makes it a valuable reagent for the protection of amines and the
synthesis of various organic intermediates.[1] This technical guide provides a detailed overview
of the known physical and chemical properties of cyanomethyl formate, experimental
protocols for its synthesis and application, and a discussion of its reactivity.

It is important to note that while formylating agents, in general, play a role in the synthesis of
pharmaceuticals, specific applications of cyanomethyl formate in drug development or its
interaction with biological signaling pathways are not well-documented in publicly available
literature.

Physical and Chemical Properties

Cyanomethyl formate is a colorless to almost colorless liquid.[3][4] A summary of its key
physical and chemical properties is presented in the table below.
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Property Value Source(s)

Molecular Formula C3H3NO2 [31[5]

Molecular Weight 85.06 g/mol [31[5]
Colorless to Almost colorless

Appearance o [3114]
clear liquid

Boiling Point 64 °C at 12 mmHg [4]

Specific Gravity (20/20) 1.19 [4]

Refractive Index (n20/D) 1.41 [4]

Flash Point 82°C [4]

Purity >98.0% (GC) [3][4]
Formic Acid Cyanomethyl

Synonyms [31[4]
Ester

CAS Number 150760-95-5 [3]

Note on Spectroscopic Data: Detailed, publicly available experimental *H NMR, 3C NMR, and

mass spectrometry data for cyanomethyl formate are limited. Researchers are advised to

acquire this data on their own purified samples for full characterization.

Experimental Protocols

Synthesis of Cyanomethyl Formate

A reported method for the synthesis of cyanomethyl formate involves the reaction of

potassium formate with chloroacetonitrile in a suitable solvent.[1]

Materials:

e Potassium formate

e Chloroacetonitrile

e Anhydrous sulfolane
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Procedure:

Suspend potassium formate (0.2 mol) in anhydrous sulfolane (30 mL).
Add chloroacetonitrile (0.2 mol) dropwise to the suspension while stirring.

Heat the reaction mixture and stir until the reaction is complete (monitoring by appropriate
analytical techniques such as TLC or GC is recommended).

Upon completion, the product, cyanomethyl formate, can be isolated and purified by
distillation under reduced pressure.[1]

A visual representation of this workflow is provided in the diagrams section.

General Procedure for N-Formylation of Amines

Cyanomethyl formate is an effective reagent for the formylation of primary and secondary

amines under mild and neutral conditions.[1]

Materials:

Amine substrate
Cyanomethyl formate

(Optional) Imidazole as a catalyst for less reactive amines

Procedure:

Dissolve the amine substrate in a suitable solvent.

Add cyanomethyl formate (typically in slight excess) to the solution at room temperature.
For many aliphatic and aromatic amines, the reaction is exothermic.[1]

Stir the reaction mixture at room temperature until completion. The progress of the reaction
can be monitored by TLC or GC.

For less reactive amines, such as nitroanilines, a catalytic amount of imidazole may be
required, and gentle heating may be necessary.[1]
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e Upon completion, the formamide product can be isolated using standard work-up
procedures, often involving washing with water and extraction with an organic solvent,
followed by drying and solvent evaporation.

General Procedure for O-Formylation of Alcohols

The formylation of primary and secondary alcohols using cyanomethyl formate typically
requires a catalyst.[1]

Materials:

 Alcohol substrate

e Cyanomethyl formate

¢ Imidazole (catalytic amount)

Procedure:

e Mix the alcohol substrate with cyanomethyl formate.
e Add a catalytic amount of imidazole to the mixture.

 Stir the reaction at an appropriate temperature until the starting material is consumed, as
monitored by TLC or GC.

e The resulting alkyl formate can be isolated and purified by standard methods such as
distillation or chromatography.[1]

Chemical Reactivity and Applications

The primary chemical reactivity of cyanomethyl formate stems from its nature as an activated
ester of formic acid. The electron-withdrawing cyanomethyl group makes the formyl carbon
susceptible to nucleophilic attack.

Formylating Agent

Cyanomethyl formate serves as a chemoselective formylating reagent.[2] It readily reacts with
nucleophiles such as amines and, under catalytic conditions, alcohols to provide the
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corresponding formamides and formates in moderate to high yields.[1] A key advantage of this
reagent is that the reactions can often be performed under mild and neutral conditions.[1] In the
case of molecules with multiple functional groups, such as ethanolamine, cyanomethyl
formate has been shown to selectively N-formylate the amino group.[1]

A diagram illustrating the general mechanism of formylation is provided below.

Mandatory Visualizations
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Caption: Synthesis Workflow of Cyanomethyl Formate.
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Caption: General Formylation Mechanism.

Safety Information

Cyanomethyl formate is a chemical that should be handled with care in a laboratory setting. It
is harmful if swallowed, in contact with skin, or if inhaled.[4] It can also cause skin and serious
eye irritation.[4] Appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn when handling this compound. Work should be
conducted in a well-ventilated fume hood.

Conclusion

Cyanomethyl formate is a valuable and efficient reagent for the formylation of amines and
alcohols. Its ease of synthesis and the mild conditions required for its reactions make it a useful
tool in organic synthesis. While its direct application in drug development and interactions with
specific biological pathways have not been extensively reported, its role in the synthesis of
formylated compounds, which are important motifs in many biologically active molecules, is
significant. Further research into the broader applications and biological relevance of
cyanomethyl formate may reveal new opportunities for this versatile reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-cyanomethyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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